4-Chlorobenzyl 4-tert-butylbenzoate

• Molecular Formula: C18H19ClO2
• Molecular Weight: 302.8 g/mol
• IUPAC Name: (4-chlorophenyl)methyl 4-tert-butylbenzoate
• InChI: InChI=1S/C18H19ClO2/c1-18(2,3)15-8-6-14(7-9-15)17(20)21-12-13-4-10-16(19)11-5-13/h4-11H,12H2,1-3H3
• InChI Key: JCJCTUZQOPMNKJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OCC2=CC=C(C=C2)Cl

Description

4-Chlorobenzyl 4-tert-butylbenzoate is a chemical compound that belongs to the class of benzoates. It is commonly used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of 4-Chlorobenzyl 4-tert-butylbenzoate is not fully understood. However, it is believed to inhibit the growth of microorganisms by disrupting their cell membranes and interfering with their metabolic processes. It has also been shown to inhibit the activity of certain enzymes and receptors in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-Chlorobenzyl 4-tert-butylbenzoate has a range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell damage in various tissues. It also exhibits analgesic and antipyretic properties, which may be useful in the treatment of pain and fever. Additionally, it has been found to have a protective effect on the liver and kidneys, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chlorobenzyl 4-tert-butylbenzoate in lab experiments include its high purity, stability, and ease of synthesis. It is also relatively inexpensive compared to other reagents used in organic synthesis. However, its limitations include its potential toxicity and the need for careful handling and disposal. It is important to follow proper safety protocols when working with this compound.

Future Directions

There are several future directions for research involving 4-Chlorobenzyl 4-tert-butylbenzoate. One area of interest is the development of new drugs based on its antifungal, antibacterial, and antiviral properties. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of inflammation, pain, and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 4-Chlorobenzyl 4-tert-butylbenzoate involves the reaction of 4-tert-butylbenzoic acid with thionyl chloride to form 4-tert-butylbenzoyl chloride. This intermediate product is then reacted with 4-chlorobenzyl alcohol in the presence of a base such as triethylamine to yield 4-Chlorobenzyl 4-tert-butylbenzoate. The purity and yield of the compound can be improved by recrystallization and chromatography techniques.

Scientific Research Applications

4-Chlorobenzyl 4-tert-butylbenzoate is widely used in scientific research as a starting material for the synthesis of various pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis, particularly in the preparation of esters and amides. Additionally, it has been found to exhibit antifungal, antibacterial, and antiviral properties, making it a potential candidate for the development of new drugs.